Cas no 50281-45-3 ((2Z,6Z,10S)-3,7-dimethyl-10-(1-methylethyl)cyclodeca-2,6-dien-1-one)

• Product Name: (2Z,6Z,10S)-3,7-dimethyl-10-(1-methylethyl)cyclodeca-2,6-dien-1-one
• CAS No: 50281-45-3
• Molecular Formula: C₁₅H₂₄O
• Molecular Weight: 220.35046
• CID: 1564799
• PubChem ID: 24976912

(2Z,6Z,10S)-3,7-dimethyl-10-(1-methylethyl)cyclodeca-2,6-dien-1-one Properties

Names and Identifiers

• (2Z,6Z,10S)-3,7-dimethyl-10-(1-methylethyl)cyclodeca-2,6-dien-1-one
• (10S,2E,6E)-3,7-Dimethyl-10-isopropyl-2,6-cyclodecadien-1-one
• (2Z,6Z,10S)-3,7-dimethyl-10-propan-2-ylcyclodeca-2,6-dien-1-one
• 2,6-Cyclodecadien-1-one, 3,7-dimethyl-10-(1-methylethyl)-, (S-(E,E))-
• Acoragermacrone
• DTXSID101163585
• (2E,6E,10S)-3,7-Dimethyl-10-(1-methylethyl)-2,6-cyclodecadien-1-one
• 50281-45-3
• (2E,6E,10S)-3,7-dimethyl-10-propan-2-ylcyclodeca-2,6-dien-1-one
• UNII-VTN7095NH0
• Q27292014
• 2,6-CYCLODECADIEN-1-ONE, 3,7-DIMETHYL-10-(1-METHYLETHYL)-, (2E,6E,10S)-
• VTN7095NH0
• CHEBI:195990
• 1(10),4-Germacradien-6-one
• 10-isopropyl-3,7-dimethyl-2,6-cyclodecadien-1-one
• (2Z,6Z)-3,7-dimethyl-10-(propan-2-yl)cyclodeca-2,6-dien-1-one
• (2Z,6Z)-3,7-dimethyl-10-propan-2-ylcyclodeca-2,6-dien-1-one
• Bacchascandone
• 541523-87-9
• DB-278459
• (10S,2E, 6E)-3,7-DIMETHYL-10-ISOPROPYL-2,6-CYCLODECADIEN-1-ONE
• Hexanamide,n-(3-ethylphenyl)-
• DB-265191

• InChIKey： RESNWHKKMVJDFA-HVZNDUSUSA-N
• Inchi： InChI=1S/C15H24O/c1-11(2)14-9-8-12(3)6-5-7-13(4)10-15(14)16/h6,10-11,14H,5,7-9H2,1-4H3/b12-6-,13-10-
• SMILES： CC1=CCCC(=CC(=O)C(CC1)C(C)C)C

Computed Properties

• Exact Mass: 220.18282
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 220.182715385g/mol
• Heavy Atom Count: 16
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Germacrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacrane sesquiterpenoids